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Compound of Interest

Compound Name: CAY10581

Cat. No.: B8100985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

CAY10581, a potent, reversible, and uncompetitive inhibitor of indoleamine 2,3-dioxygenase

(IDO1). This document is intended for use by professionals in research and drug development

who are familiar with handling chemical compounds in a laboratory setting.

Chemical and Physical Properties
CAY10581, a derivative of pyranonaphthoquinone, is a crystalline solid.[1] Key physical and

chemical data are summarized in the table below for easy reference.
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Property Value Reference

Formal Name

(±)3,4-dihydro-3-hydroxy-2,2-

dimethyl-4-

[(phenylmethyl)amino]-2H-

naphtho[2,3-b]pyran-5,10-

dione

[1]

CAS Number 1018340-07-2 [1]

Molecular Formula C₂₂H₂₁NO₄ [1]

Formula Weight 363.4 g/mol [1]

Purity ≥97% [1]

Formulation A crystalline solid [1]

Appearance Solid [2]

Solubility

DMF: 10 mg/mL, DMSO: 3

mg/mL, DMF:PBS (pH 7.2)

(1:9): 0.1 mg/mL

[1]

λmax 252, 279, 334 nm [1]

Odor No data available [2]

pH No data available [2]

Melting/Freezing Point No data available [2]

Boiling Point/Range No data available [2]

Flash Point No data available [2]

Vapor Pressure No data available [2]

Vapor Density No data available [2]

Relative Density No data available [2]

Auto-ignition Temperature No data available [2]

Decomposition Temperature No data available [2]
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Safety and Handling
This material should be considered hazardous until further information becomes available. Do

not ingest, inhale, or allow contact with eyes, skin, or clothing. Wash thoroughly after handling.

[3]

Hazard Identification
CAY10581 is not classified as a hazardous substance or mixture according to the Globally

Harmonized System (GHS).[2] However, as a research chemical with limited toxicological data,

it should be handled with care.

First Aid Measures
Exposure Route First Aid Procedure Reference

Eye Contact

Remove any contact lenses,

locate eye-wash station, and

flush eyes immediately with

large amounts of water.

Separate eyelids with fingers

to ensure adequate flushing.

Promptly call a physician.

[2]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and call a

physician.

[2]

Inhalation

Immediately relocate self or

casualty to fresh air. If

breathing is difficult, give

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation.

[2]

Ingestion
If symptoms persist, consult a

doctor.
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Personal Protective Equipment (PPE)
Protection Type Recommendation Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

Skin Protection

Wear protective gloves and

clothing to prevent skin

exposure.

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.

[2]

Storage and Stability
Condition Recommendation Reference

Storage Temperature -20°C [1]

Shipping Temperature

Room temperature in the

continental US; may vary

elsewhere.

[1]

Stability ≥ 4 years at -20°C [1]

Storage Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Keep away from direct sunlight

and sources of ignition.

[2]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[2]

Biological Activity and Signaling Pathways
CAY10581 is a potent inhibitor of indoleamine 2,3-dioxygenase (IDO1), a heme-containing

enzyme that catalyzes the initial and rate-limiting step in tryptophan catabolism along the
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kynurenine pathway. IDO1 is a therapeutic target in oncology due to its role in mediating

immunosuppression in the tumor microenvironment.

IDO1 Inhibition Pathway
CAY10581 acts as a reversible and uncompetitive inhibitor of IDO1. The inhibition of IDO1 by

CAY10581 leads to a reduction in the conversion of tryptophan to kynurenine. This, in turn, can

help to restore T-cell function and enhance anti-tumor immunity.

IDO1 Inhibition Pathway

Tryptophan

IDO1 Enzyme

Substrate

Kynurenine

Immune Suppression

Catalyzes conversion

Restored T-Cell Function

Inhibition leads to

CAY10581

Inhibits
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Caption: CAY10581 inhibits the IDO1 enzyme, blocking tryptophan to kynurenine conversion.

Off-Target: Aryl Hydrocarbon Receptor (AHR) Activation
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Some IDO1 inhibitors have been shown to act as agonists for the aryl hydrocarbon receptor

(AHR), a ligand-activated transcription factor involved in xenobiotic metabolism and immune

regulation.[1] This dual activity should be considered when interpreting experimental results.

Aryl Hydrocarbon Receptor (AHR) Activation
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Click to download full resolution via product page

Caption: Some IDO1 inhibitors can also activate the Aryl Hydrocarbon Receptor (AHR).

Experimental Protocols
The following are generalized protocols based on methodologies described in the literature for

characterizing IDO1 inhibitors. Specific concentrations and incubation times may need to be

optimized for your experimental system.

Preparation of CAY10581 Stock Solution
Solvent Selection: CAY10581 is soluble in organic solvents such as DMSO and DMF.[1]

Stock Solution Preparation:
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To prepare a stock solution, dissolve CAY10581 in the solvent of choice.

Purge the solution with an inert gas.

For aqueous buffers, first dissolve CAY10581 in DMF and then dilute with the aqueous

buffer. An aqueous solution in 1:9 DMF:PBS (pH 7.2) will have a solubility of approximately

0.1 mg/mL.[1]

It is not recommended to store the aqueous solution for more than one day.[1]

In Vitro IDO1 Enzyme Inhibition Assay
This protocol is adapted from Kumar, S., et al. (2008).

Reagents:

Recombinant human IDO1 enzyme

L-Tryptophan (substrate)

Methylene blue

Ascorbic acid

Catalase

Phosphate buffer (e.g., KPi, pH 6.5)

CAY10581 (test inhibitor)

Assay Procedure:

Prepare a reaction mixture containing phosphate buffer, L-tryptophan, methylene blue,

ascorbic acid, and catalase.

Add the IDO1 enzyme to the reaction mixture.

Add varying concentrations of CAY10581 or vehicle control to the reaction wells.
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Incubate the reaction at room temperature or 37°C for a specified time (e.g., 60 minutes).

Stop the reaction by adding a stopping reagent (e.g., trichloroacetic acid).

Incubate to convert N-formylkynurenine to kynurenine.

Measure the kynurenine concentration by absorbance at a specific wavelength (e.g., 480

nm) after reacting with a colorimetric reagent (e.g., Ehrlich's reagent).

Calculate the IC₅₀ value by plotting the percent inhibition against the logarithm of the

inhibitor concentration.
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In Vitro IDO1 Inhibition Assay Workflow

Prepare Reagents
(IDO1, Trp, CAY10581, etc.)

Set up Reaction Mixture
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Caption: Workflow for determining the in vitro inhibitory activity of CAY10581 on the IDO1

enzyme.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). It is the responsibility of the user to conduct a

thorough risk assessment before handling CAY10581. Always adhere to standard laboratory

safety practices and consult the most up-to-date SDS provided by the supplier. This product is

for research use only and is not for human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors activate the aryl hydrocarbon receptor -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. dcchemicals.com [dcchemicals.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CAY10581: A Technical Guide to Safety and Handling].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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